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Compound of Interest

Compound Name: Z-VDVAD-AFC

Cat. No.: B1516873 Get Quote

Z-VDVAD-AFC Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and use of the fluorogenic

caspase-2 substrate, Z-VDVAD-AFC.

Frequently Asked Questions (FAQs)
Q1: What is Z-VDVAD-AFC and what is its primary application?

A1: Z-VDVAD-AFC is a fluorogenic substrate used to measure the activity of caspase-2, a key

enzyme involved in apoptotic signaling pathways. The substrate consists of the peptide

sequence Val-Asp-Val-Ala-Asp (VDVAD) linked to 7-amino-4-trifluoromethylcoumarin (AFC).

When cleaved by active caspase-2, AFC is released and emits a measurable fluorescent

signal.

Q2: What are the recommended storage conditions for Z-VDVAD-AFC powder?

A2: To ensure long-term stability, the lyophilized Z-VDVAD-AFC powder should be stored at

-20°C or -80°C, protected from light and moisture.

Q3: How should I reconstitute and store Z-VDVAD-AFC?

A3: Z-VDVAD-AFC is typically reconstituted in sterile, high-quality dimethyl sulfoxide (DMSO).

For long-term storage, it is recommended to prepare a concentrated stock solution (e.g., 10

mM), aliquot it into single-use volumes to avoid repeated freeze-thaw cycles, and store at
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-80°C for up to six months. For short-term storage, aliquots can be kept at -20°C for up to one

month.

Q4: What are the excitation and emission wavelengths for the cleaved AFC fluorophore?

A4: The liberated AFC fluorophore has an excitation maximum of approximately 400 nm and an

emission maximum of around 505 nm.[1]

Q5: Is Z-VDVAD-AFC specific to caspase-2?

A5: While the VDVAD sequence is a preferred cleavage site for caspase-2, there can be some

cross-reactivity with other caspases, such as caspase-3.[2] It is advisable to use specific

inhibitors or other complementary methods to confirm the primary contribution of caspase-2

activity in your experimental system.

Stability and Storage Conditions
Proper handling and storage of Z-VDVAD-AFC are crucial for obtaining reliable and

reproducible experimental results. The following table summarizes the recommended

conditions.

Form
Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C Up to 1 year
Protect from light and

moisture.

-80°C > 1 year
Protect from light and

moisture.

Reconstituted in

DMSO
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Protect from light.
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Troubleshooting Guide
This guide addresses common issues encountered during caspase-2 assays using Z-VDVAD-
AFC.

Problem Potential Cause(s) Recommended Solution(s)

Low or No Fluorescent Signal

- Inactive or degraded Z-

VDVAD-AFC substrate.-

Insufficient caspase-2 activity

in the sample.- Incorrect filter

settings on the fluorometer.-

Inactive DTT in the reaction

buffer.

- Use a fresh aliquot of Z-

VDVAD-AFC.- Ensure proper

induction of apoptosis to

activate caspase-2.- Verify

excitation and emission

wavelengths (Ex: 400 nm, Em:

505 nm).- Prepare fresh

reaction buffer with a new

stock of DTT.

High Background

Fluorescence

- Autohydrolysis of the Z-

VDVAD-AFC substrate.-

Contamination of reagents or

samples.- Autofluorescence

from the sample or plate.

- Prepare fresh substrate

solution for each experiment.-

Use high-purity reagents and

sterile techniques.- Include a

"no enzyme" control to

measure background.- Use

black microplates designed for

fluorescence assays.

High Variability Between

Replicates

- Inconsistent pipetting

volumes.- Uneven cell seeding

or lysis.- Temperature

fluctuations during the assay.

- Use calibrated pipettes and

ensure accurate dispensing.-

Ensure uniform cell density

and complete cell lysis.-

Maintain a constant and

optimal temperature (e.g.,

37°C) during incubation.

Signal Plateaus Too Quickly

- Substrate concentration is

limiting.- High caspase-2

activity in the sample.

- Increase the final

concentration of Z-VDVAD-

AFC.- Dilute the cell lysate to

reduce the enzyme

concentration.
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Experimental Protocols
Caspase-2 Activity Assay in Cell Lysates
This protocol provides a general guideline for measuring caspase-2 activity in cell lysates using

Z-VDVAD-AFC.

Materials:

Cells of interest

Apoptosis-inducing agent

Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA,

10% glycerol)

2X Reaction Buffer (e.g., 100 mM HEPES, pH 7.4, 200 mM NaCl, 0.2% CHAPS, 2 mM

EDTA, 20% glycerol)

Dithiothreitol (DTT), 1 M stock

Z-VDVAD-AFC, 10 mM stock in DMSO

Black 96-well microplate

Procedure:

Cell Culture and Treatment: Plate cells at an appropriate density and treat with an apoptosis-

inducing agent to activate caspase-2. Include an untreated control group.

Cell Lysis:

Harvest cells by centrifugation.

Wash the cell pellet with ice-cold PBS.

Resuspend the cell pellet in ice-cold Cell Lysis Buffer (e.g., 50 µL per 1-5 x 10^6 cells).[1]

Incubate on ice for 10-15 minutes.
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Centrifuge at 10,000 x g for 5 minutes at 4°C.

Collect the supernatant (cell lysate) for the assay.

Assay Preparation:

Prepare the 2X Reaction Buffer with DTT immediately before use (final concentration of

DTT should be 10 mM).[1]

In a black 96-well plate, add 50 µL of cell lysate to each well.

Add 50 µL of the 2X Reaction Buffer with DTT to each well.

Substrate Addition and Incubation:

Add 5 µL of 1 mM Z-VDVAD-AFC stock solution to each well for a final concentration of 50

µM.[1]

Incubate the plate at 37°C for 1-2 hours, protected from light.

Fluorescence Measurement:

Measure the fluorescence using a microplate reader with an excitation wavelength of 400

nm and an emission wavelength of 505 nm.[1]

The fold-increase in caspase-2 activity can be determined by comparing the fluorescence

of the treated samples to the untreated control.

Visualizations
Caspase-2 Activation Pathway
Caspase-2 is an initiator caspase that can be activated through the formation of a protein

complex called the PIDDosome in response to cellular stress, such as DNA damage.[3][4]
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Caspase-2 Activation via the PIDDosome Pathway
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Workflow for a Fluorometric Caspase-2 Assay
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Troubleshooting Logic for Caspase-2 Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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